2-((2-(4-bromophenyl)-2-oxoethyl)thio)-N-cyclopentyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 2-[2-(4-bromophenyl)-2-oxoethyl]sulfanyl-N-cyclopentyl-3-(2-methoxyethyl)-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C25H26BrN3O4S/c1-33-13-12-29-24(32)20-11-8-17(23(31)27-19-4-2-3-5-19)14-21(20)28-25(29)34-15-22(30)16-6-9-18(26)10-7-16/h6-11,14,19H,2-5,12-13,15H2,1H3,(H,27,31)
• InChI Key: ZCEAEXBDKQANQG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=C(C=C2)C(=O)NC3CCCC3)N=C1SCC(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C25H26BrN3O4S
• Molecular Weight: 544.5 g/mol

Description

2-((2-(4-bromophenyl)-2-oxoethyl)thio)-N-cyclopentyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C25H26BrN3O4S and its molecular weight is 544.46. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-bromophenyl)-2-oxoethyl)thio)-N-cyclopentyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-bromophenyl)-2-oxoethyl)thio)-N-cyclopentyl-3-(2-methoxyethyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quinazoline Derivatives in Medicinal Chemistry

Quinazoline derivatives, like the compound , have been explored extensively in medicinal chemistry. They have shown a broad spectrum of biological activities, including antimicrobial and anticonvulsant properties. For instance, novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones synthesized from anthranilic acid exhibited antimicrobial and anticonvulsant activities (Rajasekaran, Rajamanickam, & Darlinquine, 2013). Another study synthesized and evaluated fluoroquinolone-based 4-thiazolidinones for antimicrobial activities, highlighting the versatility of quinazoline frameworks in drug development (Patel & Patel, 2010).

Quinazoline Compounds in Cancer Research

Quinazoline compounds have also been investigated for their potential in cancer treatment. A study involving the synthesis of quinazoline derivatives and their cytotoxic activity against K562 (chronic myelogenous leukemia) and MCF7 (breast cancer) cell lines revealed moderate efficacy, suggesting their potential in oncology (Nguyen et al., 2019).

Synthesis and Structural Studies

The synthesis and structural analysis of quinazoline derivatives have been a significant focus, with studies investigating various synthetic routes and molecular structures. For example, the synthesis and crystal structure of 1-(3-fluorophenyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one was examined, providing insights into the molecular arrangement and potential applications of such compounds (Saeed & Flörke, 2011).